Cas no 61198-55-8 (Pentanoic acid, 3-ethyl-5-methoxy-, methyl ester, (S)-)

• Product Name: Pentanoic acid, 3-ethyl-5-methoxy-, methyl ester, (S)-
• CAS No: 61198-55-8
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 488788
• PubChem ID: 12279358
• Update Time: 2025-04-19

Pentanoic acid, 3-ethyl-5-methoxy-, methyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-ethyl-5-methoxy-, methyl ester, (S)-
• methyl (3S)-3-ethyl-5-methoxypentanoate
• DTXSID30483903
• 61198-55-8

• Inchi： 1S/C9H18O3/c1-4-8(5-6-11-2)7-9(10)12-3/h8H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： JKMGWKRZBPXTMY-QMMMGPOBSA-N
• SMILES： O(C)CC[C@@H](CC(=O)OC)CC

Computed Properties

• Exact Mass: 174.12564
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53